557-21-1(zinc cyanide),Dicyanozinc,zinc cyanide

zinc cyanide Properties

Names and Identifiers

- zinc cyanide
- dicyano zinc
- zink cyanide
- cyanure de zinc
- Dicyanozinc
- MDL： MFCD00011292
- InChIKey： VJHHEOJUJAQMPF-UHFFFAOYSA-N
- Inchi： 1S/2CN.Zn/c2*1-2;/q2*-1;+2
- SMILES： [C-]#N.[C-]#N.[Zn+2]
- BRN： 4124366

Computed Properties

Exact Mass: 115.93500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Heavy Atom Count: 5
Complexity: 10
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 3
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 0.03106
PSA: 47.58000
Merck: 14,10135
Water Partition Coefficient: Soluble in alkalies, potassium cyanide and ammonia. Insoluble in water and most solvents.
Melting Point: 800 °C (decomposition)
Color/Form: White powder [1]
Solubility: Insoluble in water, slightly soluble in hot water \ ethanol \ ether, soluble in dilute inorganic acids \ lye \ ammonia [4]
Sensitiveness: Hygroscopic
Density: 1.85 g/mL at 25 °C(lit.)

zinc cyanide Security Information

Symbol: GHS06 GHS09
RTECS：ZH1575000
WGK Germany：3
Safety Term：S28;S29;S45;S60;S61;S7
Safety Instruction： 7-28-29-45-60-61
Packing Group：I
Risk Phrases：R26/27/28;R32;R50/53
Hazard Level：6.1
Dangerous goods sign： T+ N
Hazardous Material transportation number：UN 1713 6.1 / PGI
Hazard Statement： H300-H310-H330-H410
Warning Statement： P260-P264-P273-P280-P284-P301 + P310
PackingGroup：I
Risk Phrases： 26/27/28-32-50/53
Signal Word：Danger
TSCA：Yes
HazardClass：6.1

zinc cyanide Customs Data

HS CODE：2837199011
Customs Data：

China Customs Code:
2837199011

zinc cyanide Related Literature

1. Redox extractions from molten alkali-metal cyanides. Part 1. Mechanism for extractions with liquid zinc alloys

Johannes G. V. Lessing,Karel F. Fouché,Thomas T. Retief J. Chem. Soc. Dalton Trans. 1977 2020
2. Organic chemistry

J. Chem. Soc. Abstr. 1888 54 796
3. Controlling coefficients of thermal expansion in thermoplastic materials: effects of zinc cyanide and ionic liquid

Savannah Egerton,Claudia Sim,Heon E. Park,Mark P. Staiger,Komal M. Patil,Matthew G. Cowan Mater. Adv. 2022 3 4155
4. Throwing power of plating solutions with particular reference to certain zinc plating solutions

B. K. Braund Trans. Faraday Soc. 1931 27 661
5. LIX.—Contributions from the Research Laboratory of the Pharmaceutical Society of Great Britain. Mercuric zinc cyanide; a study of the mode of formation and properties of an insoluble double salt

Wyndham R. Dunstan J. Chem. Soc. Trans. 1892 61 666
6. Electrodeposition of zinc and cadmium on aluminium and aluminium alloys

B. K. Braund,H. Sutton Trans. Faraday Soc. 1935 31 1595
7. Recent developments and perspectives in palladium-catalyzed cyanation of aryl halides: synthesis of benzonitriles

Pazhamalai Anbarasan,Thomas Schareina,Matthias Beller Chem. Soc. Rev. 2011 40 5049
8. CCCCXXXI.—A phase-rule study of the zinci-, cadmi-, mercuri-, and nickelo-cyanides of potassium

Alexander Steven Corbet J. Chem. Soc. 1926 129 3190
9. Organic chemistry

J. Chem. Soc. Abstr. 1903 84 A673
10. Discovery of antibacterial agents targeting biofilm formation: total synthesis and in vitro investigation of amycolasporins

Wenxi Wu,Yu Mu,Junfeng Tan,Zixuan Wang,Chen Zhang,Guiding Li,Ying Jin,Xueshi Huang,Li Han Org. Biomol. Chem. 2022 20 6831

Cas no 557-21-1 (zinc cyanide)

zinc cyanide Properties

Names and Identifiers

Computed Properties

Experimental Properties

zinc cyanide Security Information

zinc cyanide Customs Data

China Customs Code:

zinc cyanide Related Literature

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